Cas no 53962-32-6 (Pregna-1,4-dien-21-oicacid, 9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3,20-dioxo-,methyl ester, (11b,16a)- (9CI))

• Product Name: Pregna-1,4-dien-21-oicacid, 9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3,20-dioxo-,methyl ester, (11b,16a)- (9CI)
• CAS No: 53962-32-6
• MF: C₂₅H₃₁FO₇
• MW: 462.507851839066
• CID: 370877
• PubChem ID: 9890537
• Update Time: 2025-04-19

Pregna-1,4-dien-21-oicacid, 9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3,20-dioxo-,methyl ester, (11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-dien-21-oicacid, 9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3,20-dioxo-,methyl ester, (11b,16a)- (9CI)
• TA Oic methyl ester
• triamcinolone acetonide 21-oic acid methyl ester
• methyl 2-[(1S,2S,4R,8S,9S,11S,12R,13S)-12-fluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoacetate
• 53962-32-6

• Inchi： 1S/C25H31FO7/c1-21(2)32-18-11-16-15-7-6-13-10-14(27)8-9-22(13,3)24(15,26)17(28)12-23(16,4)25(18,33-21)19(29)20(30)31-5/h8-10,15-18,28H,6-7,11-12H2,1-5H3/t15-,16-,17-,18+,22-,23-,24-,25-/m0/s1
• InChI Key： MDMRGBNICACKDW-SBDPADKDSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H]3[C@](C(C(=O)OC)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)=O)C

Computed Properties

• Exact Mass: 462.20543
• Monoisotopic Mass: 462.205382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.1

Experimental Properties

• Density: 1.33
• Boiling Point: 577.9°Cat760mmHg
• Flash Point: 303.3°C
• Refractive Index: 1.574
• PSA: 99.13
• LogP: 2.59950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives